2-Bromo-6-{[1-(morpholin-4-ylcarbonyl)propyl]thio}benzimidazo[1,2-c]quinazoline

• IUPAC Name: 2-(2-bromobenzimidazolo[1,2-c]quinazolin-6-yl)sulfanyl-1-morpholin-4-ylbutan-1-one
• InChI: InChI=1S/C22H21BrN4O2S/c1-2-19(21(28)26-9-11-29-12-10-26)30-22-25-16-8-7-14(23)13-15(16)20-24-17-5-3-4-6-18(17)27(20)22/h3-8,13,19H,2,9-12H2,1H3
• InChI Key: MZWVNXXWMDBYSM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCOCC1)SC2=NC3=C(C=C(C=C3)Br)C4=NC5=CC=CC=C5N42
• Molecular Formula: C22H21BrN4O2S
• Molecular Weight: 485.4 g/mol

Description

2-Bromo-6-{[1-(morpholin-4-ylcarbonyl)propyl]thio}benzimidazo[1,2-c]quinazoline is a compound that has gained considerable attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Subheading Cytotoxic and Antiprotease Effects of Quinazoline Derivatives

Quinazoline derivatives have been observed to exhibit significant biological activities, particularly in inhibiting the growth of various tumor cell lines, such as HeLa, B16, and L1210. Certain derivatives, notably those substituted with bromine or chlorine, demonstrated strong cytotoxic effects, induced necrosis in tumor cells, and exhibited antiprotease effects on plasmine, which might be relevant for their anticancer properties (Jantová et al., 2001).

Antimicrobial Applications

Subheading Antimicrobial Efficacy of Benzimidazo[1,2-c]quinazoline Derivatives

Benzimidazo[1,2-c]quinazoline derivatives have been synthesized and evaluated for antimicrobial activity against various bacterial strains such as Escherichia coli, Salmonella paratyphi, Staphylococcus aureus, and Bacillus subtilis, as well as against fungal strains like Aspergillus niger and Candida albicans. These studies indicate that certain synthesized compounds were notably effective against Candida albicans species (Shri et al., 2015).

Bronchodilator Activity

Subheading Bronchodilator Effects of 6-Substituted Benzimidazo[1,2-c]quinazolines

In the realm of respiratory medicine, a series of 6-substituted benzimidazo[1,2-c]quinazolines have shown promising bronchodilator activity in both in vitro and in vivo studies. The structure-activity relationships have been explored, revealing that certain substitutions in the compound structure significantly enhance its activity (Bahekar & Ram Rao, 2000).